Cas no 104620-07-7 (Heptanoic acid, 6-methyl-3-oxo-4-propyl-, methyl ester)

• Product Name: Heptanoic acid, 6-methyl-3-oxo-4-propyl-, methyl ester
• CAS No: 104620-07-7
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1145498
• Update Time: 2024-07-27

Heptanoic acid, 6-methyl-3-oxo-4-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-methyl-3-oxo-4-propyl-, methyl ester

• Inchi： 1S/C12H22O3/c1-5-6-10(7-9(2)3)11(13)8-12(14)15-4/h9-10H,5-8H2,1-4H3
• InChI Key： KQAZOENAKDGJAY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)C(CCC)CC(C)C

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 248.7±8.0 °C(Predicted)
• PSA: 43.37
• pka: 10.49±0.46(Predicted)